Cas no 550-33-4 (Nebularine)

Nebularine structure

Product Name:Nebularine

CAS No:550-33-4

MF:C₁₀H₁₂N₄O₄

MW:252.22668170929

CID:369257

PubChem ID:68368

Update Time:2025-04-19

Nebularine Chemical and Physical Properties

Names and Identifiers

- 9H-Purine, 9-b-D-ribofuranosyl-
- Nebularine
- 9-β-D-Ribofuranosylpurine
- NEBULARINE,CRYSTALLINE SOLID
- 6-deaMinoadenosine
- 9-purineribonucleoside
- PURINE RIBONUCLEOSIDE
- PURINE RIBOSIDE
- Purinosine
- Ribosyl-isopurine
- ribosyl-purin
- ribosylpurine
- NSC 65423
- Purine-9-beta-D-ribofuranoside
- SDCCGSBI-0050408.P002
- SR-01000075836-1
- NCGC00093846-01
- 9-(beta-D-Ribofuranosyl)-9H-purine; 6-deaminoadenosine
- NS00043441
- Purine nucleoside
- 550-33-4
- 9H-Purine, 9beta-D-ribofuranosyl-
- NCGC00261108-01
- AKOS027327572
- 9-.beta.-D-Ribofuranosyl-9H-purine
- Z3002630759
- 1fkw
- 9-(beta-D-Ribofuranosyl)purine
- Lopac0_000423
- 4-26-00-01740 (Beilstein Handbook Reference)
- N-D-Ribosylpurine
- Tox21_500423
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(9H-purin-9-yl)-tetrahydrofuran-3,4-diol;NSC 65423;Nebularine;Purinosine;NSC65423;ST055522
- MFCD00022819
- B8B604PS4P
- CHEBI:18255
- NCGC00093846-03
- 9-beta-D-Ribofuranosyl-9H-purine
- EINECS 208-981-9
- SR-01000075836
- Nebularin E)
- BDBM50335291
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-purin-9-yl-tetrahydrofuran-3,4-diol
- 9-(b-D-Ribofuranosyl)purine
- 9H-Purine, 9-beta-D-ribofuranosyl-
- PUR
- SCHEMBL93409
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(9H-purin-9-yl)oxolane-3,4-diol
- CCG-204515
- NSC-65423
- MRWXACSTFXYYMV-FDDDBJFASA-N
- 9H-Purine, 9.beta.-D-ribofuranosyl-
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol
- NCGC00093846-04
- Q3874106
- AS-35125
- 9-(beta-D-ribofuranosyl)-9H-purine
- CHEMBL1399702
- UNII-B8B604PS4P
- DTXSID701015580
- HB3992
- C01736
- BRN 0091539
- HMS3261E08
- LP00423
- Isopurine, ribosyl-
- D 8296
- EU-0100423
- EN300-7400810
- Purine, ribosyl-
- NEBULARINE [MI]
- 9-beta-Ribofuranosylpurine
- NCGC00093846-02
- DB04440
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-purin-9-yloxolane-3,4-diol
- Inchi： 1S/C10H12N4O4/c15-2-6-7(16)8(17)10(18-6)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-17H,2H2/t6-,7-,8-,10-/m1/s1
- InChI Key： MRWXACSTFXYYMV-FDDDBJFASA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C=NC=NC1=2)O)O

Computed Properties

Exact Mass: 252.08600
Monoisotopic Mass: 252.08585488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 114Å²

Experimental Properties

Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 182-183 ºC (ethanol )
Boiling Point: 395.4°C (rough estimate)
Refractive Index: 1.6500 (estimate)
Solubility: Slightly soluble (13 g/l) (25 º C),
PSA: 113.52000
LogP: -1.56220
Merck: 13,6461
Specific Rotation: D25 -48.6° (H2O)

Nebularine Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：UO9100000
Hazardous Material Identification：
Toxicity：LD50 in rats, guinea pigs (mg/kg): 220, 15 s.c. (Truant, D'Amato)
Risk Phrases：R36/37/38

Nebularine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nebularine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N388500-100mg	Nebularine	550-33-4		100mg	$184.00	2023-05-17
TRC	N388500-250mg	Nebularine	550-33-4		250mg	$431.00	2023-05-17
TRC	N388500-500mg	Nebularine	550-33-4		500mg	$ 764.00	2023-09-06
TRC	N388500-1g	Nebularine	550-33-4		1g	$ 1190.00	2022-06-03
TRC	N388500-2g	Nebularine	550-33-4		2g	$2716.00	2023-05-17
Alichem	A159002857-100mg	(2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol	550-33-4	95%	100mg	$311.85	2023-09-01
Alichem	A159002857-250mg	(2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol	550-33-4	95%	250mg	$563.89	2023-09-01
Alichem	A159002857-1g	(2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol	550-33-4	95%	1g	$1382.85	2023-09-01
Chemenu	CM138815-1g	(2R,3S,4R,5R)-2-(hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3,4-diol	550-33-4	95%	1g	$1170	2023-01-06
eNovation Chemicals LLC	Y1247678-250mg	NEBULARINE	550-33-4	95%	250mg	$150	2024-06-06

Nebularine Suppliers

Amadis Chemical Company Limited

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(CAS:550-33-4)Nebularine

Order Number:A848610

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:20

Price ($):349.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

Gold Member

Audited Supplier

(CAS:550-33-4)9-(Beta-D-Ribofuranosyl)-9H-purine

Order Number:NC12931

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:05

Price ($):Price inquiry

Email:sales@newcanbio.com

Nebularine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

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